7-Phenylnaphthalen-2-ol

• IUPAC Name: 7-phenylnaphthalen-2-ol
• InChI: InChI=1S/C16H12O/c17-16-9-8-13-6-7-14(10-15(13)11-16)12-4-2-1-3-5-12/h1-11,17H
• InChI Key: MLFRZWHPLMDWES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=C(C=C2)C=CC(=C3)O
• Molecular Formula: C16H12O
• Molecular Weight: 220.26 g/mol
• CAS No.: 221018-05-9

Description

7-Phenyl-naphthalen-2-ol is a chemical compound belonging to the class of naphthalenols. It is characterized by a naphthalene ring system substituted with a phenyl group at the 7th position and a hydroxyl group at the 2nd position. This compound is of significant interest due to its potential biological activity and various applications in scientific research, including chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7-Phenyl-naphthalen-2-ol typically involves the coupling of naphthalen-2-ol with a phenyl-substituted reagent. One common method is the diazonium coupling reaction, where naphthalen-2-ol reacts with a benzenediazonium ion to form the desired product . The reaction conditions often include maintaining a low temperature (0-5°C) to stabilize the diazonium ion and using an alkaline medium to facilitate the coupling reaction .

Industrial Production Methods: Industrial production of 7-Phenyl-naphthalen-2-ol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and efficiency of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions: 7-Phenyl-naphthalen-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form quinone derivatives.

Reduction: The compound can be reduced to form dihydro derivatives.

Substitution: Electrophilic aromatic substitution reactions can occur at the phenyl or naphthalene rings.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are employed under acidic or basic conditions.

Major Products:

Oxidation: Quinone derivatives.

Reduction: Dihydro derivatives.

Substitution: Halogenated, nitrated, or sulfonated products

Scientific Research Applications

7-Phenyl-naphthalen-2-ol has a wide range of applications in scientific research:

Chemistry: Used as a precursor in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial and antioxidant properties

Synthesis routes and methods I

Procedure details

The title compound was prepared by reacting 2-methoxy-7-phenylnaphthalene (0.53 g, 2.26 mmol) with pyridinium HCl (10 g) at 190° C. according to method B to yield 0.36 g (72%) of a white solid: mp 142-143° C.; 1H NMR (DMSO-d6): δ 7.10 (1H, dd, J=2.75 Hz, J=8.70 Hz), 7.23 (1H, d, J=2.29 Hz), 7.37-7.40 (1H, m), 7.48-7.51 (2H, m), 7.58 (1H, dd, J=1.83 Hz, 8.70 Hz), 7.78-7.90 (3H, m), 7.86 (1H, d, J=8.24 Hz), 7.99 (1H, d, J=0.92 Hz) 9.81 (1H, s); MS (ESI) m/z 219 (M−H)−.

Synthesis routes and methods II

Procedure details